Cas no 104120-94-7 (Silacyclopentane-3-methanol, 1,1-dimethyl-)

• Product Name: Silacyclopentane-3-methanol, 1,1-dimethyl-
• CAS No: 104120-94-7
• MF: C₇H₁₆OSi
• MW: 144.286843299866
• CID: 3566193
• PubChem ID: 130127224
• Update Time: 2025-06-14

Silacyclopentane-3-methanol, 1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silacyclopentane-3-methanol, 1,1-dimethyl-
• EN300-7549612
• 104120-94-7
• (1,1-Dimethylsilolan-3-yl)methanol
• AT29227
• EEA12094

• Inchi： 1S/C7H16OSi/c1-9(2)4-3-7(5-8)6-9/h7-8H,3-6H2,1-2H3
• InChI Key： XOYKICWMGGPWHT-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(CO)C1

Computed Properties

• Exact Mass: 144.097041664Da
• Monoisotopic Mass: 144.097041664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on Silacyclopentane-3-methanol, 1,1-dimethyl-

Comprehensive Overview of Silacyclopentane-3-methanol, 1,1-dimethyl- (CAS No. 104120-94-7): Properties, Applications, and Innovations

Silacyclopentane-3-methanol, 1,1-dimethyl- (CAS No. 104120-94-7) is a specialized organosilicon compound that has garnered significant attention in advanced material science and synthetic chemistry. This unique molecule features a five-membered silacyclopentane ring with a methanol substituent at the 3-position and two methyl groups at the 1-position, offering distinct reactivity and functional versatility. Researchers and industries are increasingly exploring its potential due to its structural hybridity, combining silicon's inorganic properties with organic flexibility.

The compound's molecular structure and steric effects make it a valuable intermediate in the synthesis of silicone-based polymers, coatings, and adhesives. Its hydrophobic properties and thermal stability align with growing demands for high-performance materials in electronics, aerospace, and renewable energy sectors. Recent studies highlight its role in crosslinking agents for silicone elastomers, where it enhances mechanical strength while maintaining low-temperature flexibility—a critical requirement for flexible electronics and wearable devices.

In the context of green chemistry, Silacyclopentane-3-methanol derivatives are being investigated as alternatives to traditional petrochemical-based precursors. Their potential for low-VOC formulations addresses environmental regulations and consumer preferences for sustainable products. For instance, water-repellent coatings derived from this compound exhibit superior durability without perfluorinated compounds (PFCs), answering industry calls for eco-friendly solutions.

From a synthetic perspective, the CAS 104120-94-7 compound enables precise ring-opening polymerization techniques, facilitating tailored molecular weights and architectures. This controllability is pivotal for biomedical applications like drug delivery systems, where silicone-based carriers require specific degradation profiles. Patent analyses reveal its use in optical materials too, particularly for high-refractive-index lenses in augmented reality (AR) devices—a market projected to grow exponentially.

Emerging discussions in AI-driven material discovery platforms frequently reference 1,1-dimethyl silacyclopentane-3-methanol as a candidate for novel hybrid organic-inorganic frameworks (HOIFs). Machine learning models predict its compatibility with self-healing materials, leveraging dynamic Si-O bonds. Such innovations resonate with manufacturers seeking smart coatings for automotive or construction applications.

Quality control of CAS 104120-94-7 involves advanced analytical techniques like GC-MS and NMR spectroscopy to ensure purity, given its sensitivity to hydrolysis. Storage recommendations typically emphasize anhydrous conditions under inert gas, reflecting its moisture-sensitive nature. These protocols align with Good Manufacturing Practice (GMP) standards for fine chemicals.

Market trends indicate rising demand for functionalized silacyclopentanes, driven by electronics miniaturization and energy storage needs. The compound's derivatives show promise in lithium-ion battery electrolytes as stabilizing additives, potentially improving cycle life—a key focus for electric vehicle (EV) manufacturers. Concurrently, its biocompatibility profile sparks interest in medical device coatings.

Future research directions may explore catalytic applications of chiral derivatives in asymmetric synthesis, capitalizing on the silacyclopentane scaffold's rigidity. Computational chemistry studies suggest tunable electronic properties when paired with π-conjugated systems, opening avenues for organic semiconductors. Such multidisciplinary potential solidifies Silacyclopentane-3-methanol, 1,1-dimethyl- as a molecule of enduring scientific and industrial relevance.